Cas no 120097-72-5 (2-Acetamido-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid)

• Product Name: 2-Acetamido-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• CAS No: 120097-72-5
• MF: C₇H₇F₆NO₃
• MW: 267.125803232193
• CID: 5638438
• PubChem ID: 14132860
• Update Time: 2025-05-19

2-Acetamido-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 120097-72-5
• 2-acetamido-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• EN300-28282378
• 2-Acetamido-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid

• Inchi： 1S/C7H7F6NO3/c1-2(15)14-3(5(16)17)4(6(8,9)10)7(11,12)13/h3-4H,1H3,(H,14,15)(H,16,17)
• InChI Key： KJWNFUIUDNCOGE-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(C(=O)O)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 267.03301206g/mol
• Monoisotopic Mass: 267.03301206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Acetamido-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid

Comprehensive Overview of 2-Acetamido-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid (CAS No. 120097-72-5)

2-Acetamido-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid (CAS No. 120097-72-5) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring multiple trifluoromethyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's acetamido and carboxylic acid functional groups further enhance its reactivity, enabling diverse chemical transformations.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical in drug design. Researchers frequently search for "fluorinated amino acid derivatives" or "trifluoromethylated building blocks" to develop novel therapeutics. This compound aligns with these trends, as its 4,4,4-trifluoro and 3-(trifluoromethyl) moieties are pivotal in modulating pharmacokinetic properties.

The synthesis of 2-Acetamido-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid involves multi-step organic reactions, often starting from readily available fluorinated precursors. Its CAS No. 120097-72-5 serves as a unique identifier in chemical databases, ensuring accurate retrieval for regulatory and research purposes. Laboratories focusing on "high-value fluorinated intermediates" or "peptide mimetics" frequently cite this compound in their workflows.

From an industrial perspective, the compound's stability under physiological conditions makes it attractive for "prodrug development" and "targeted drug delivery systems." Its compatibility with modern green chemistry principles, such as reduced waste generation, further elevates its appeal. Environmental concerns around persistent organic pollutants (POPs) have also driven interest in degradable fluorinated analogs, positioning this compound as a sustainable alternative.

In analytical chemistry, 2-Acetamido-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid is characterized using techniques like NMR spectroscopy and mass spectrometry. Its distinct 19F NMR signals facilitate precise structural elucidation, a feature highly sought after in "fluorine NMR applications" discussions. Additionally, its role in "enzyme inhibition studies" is under exploration, particularly for diseases where fluorine-containing inhibitors show promise.

The compound's nomenclature often leads to queries like "IUPAC name for CAS 120097-72-5" or "synthetic routes to trifluoromethyl butanoic acids." Clear documentation of its physicochemical properties (e.g., melting point, solubility) addresses common questions in procurement and handling. Regulatory compliance, such as REACH and FDA guidelines, is another hotspot, given its pharmaceutical relevance.

Future research directions may explore its utility in "bioconjugation techniques" or as a scaffold for "PET radiotracers," leveraging fluorine's isotopic properties. As the scientific community prioritizes "selective fluorination methods," this compound's versatility ensures its continued prominence in peer-reviewed literature and patent filings.